Cas no 917-98-6 (Alanine-1-14C,2-methyl- (6CI,7CI,8CI,9CI))

• Product Name: Alanine-1-14C,2-methyl- (6CI,7CI,8CI,9CI)
• CAS No: 917-98-6
• MF: C₄H₉NO₂
• MW: 105.112302541733
• CID: 806822
• PubChem ID: 164755
• Update Time: 2025-04-19

Alanine-1-14C,2-methyl- (6CI,7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Alanine-1-14C,2-methyl- (6CI,7CI,8CI,9CI)
• 2-METHYLALANINE CARBOXY-14C HYDROCHLORIDE
• 917-98-6
• DTXSID00919582
• Valine-1-14C
• 2-Methyl(1-~14~C)alanine
• 2-amino-2-methyl(114C)propanoic acid
• alpha-(1-14C)Aminoisobutyric acid

• Inchi： 1S/C4H9NO2/c1-4(2,5)3(6)7/h5H2,1-2H3,(H,6,7)/i3+2
• InChI Key： FUOOLUPWFVMBKG-YZRHJBSPSA-N
• SMILES： O[14C](C(C)(C)N)=O

Computed Properties

• Exact Mass: 105.066571
• Monoisotopic Mass: 105.066571
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 87.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3
• XLogP3: -2.8

Experimental Properties

• Density: 1.109
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.464

Alanine-1-14C,2-methyl- (6CI,7CI,8CI,9CI) Security Information

• Hazardous Material transportation number：UN 2910 7
• WGK Germany：-
• Hazard Category Code： 34
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：
• Storage Condition：2-8°C